Cas no 19500-94-8 (9,10-Anthracenedione,2-acetyl-1,4-diamino-)
19500-94-8 structure
Product Name:9,10-Anthracenedione,2-acetyl-1,4-diamino-
CAS No:19500-94-8
MF:C16H12N2O3
MW:280.27808380127
CID:178635
PubChem ID:88094
Update Time:2025-04-19
9,10-Anthracenedione,2-acetyl-1,4-diamino- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,2-acetyl-1,4-diamino-
- 2-acetyl-1,4-diaminoanthracene-9,10-dione
- 2-acetyl-1,4-diaminoanthraquinone
- 2-acetyl-1,4-diamino-10-anthracenedione
- Einecs 243-113-2
- 2-Acetyl-1,4-diamino-9,10-anthracenedione
- SCHEMBL9348887
- W-110498
- Q2MG5W5UHB
- DTXSID3066502
- NS00026359
- 19500-94-8
- Anthraquinone, 2-acetyl-1,4-diamino-
- 9,10-Anthracenedione, 2-acetyl-1,4-diamino-
-
- Inchi: 1S/C16H12N2O3/c1-7(19)10-6-11(17)12-13(14(10)18)16(21)9-5-3-2-4-8(9)15(12)20/h2-6H,17-18H2,1H3
- InChI Key: GUUWHMTVVVFXIF-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C2=C(C=C(C(C)=O)C(=C21)N)N)=O
Computed Properties
- Exact Mass: 280.08486
- Monoisotopic Mass: 280.084792
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103
- XLogP3: 2.3
Experimental Properties
- Density: 1.436
- Boiling Point: 605°Cat760mmHg
- Flash Point: 319.7°C
- Refractive Index: 1.721
- PSA: 103.25
9,10-Anthracenedione,2-acetyl-1,4-diamino- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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